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Compound of Interest

Compound Name: WRW4-OH

Cat. No.: B3056551 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
WRW4 is a synthetic hexapeptide (Trp-Arg-Trp-Trp-Trp-Trp-NH2) that functions as a potent and

selective antagonist for the Formyl Peptide Receptor 2 (FPR2), also known as Formyl Peptide

Receptor-Like 1 (FPRL1) or the Lipoxin A4 receptor (ALX).[1][2] FPR2 is a G-protein coupled

receptor (GPCR) that plays a critical role in mediating inflammatory responses.[3][4] By

competitively inhibiting the binding of various agonists, WRW4 blocks downstream signaling

cascades, making it an invaluable tool for studying the physiological and pathological roles of

FPR2 in inflammation, host defense, and neurodegenerative diseases. Proper preparation of

WRW4 stock solutions is critical for obtaining reliable and reproducible experimental results.

Quantitative Data Summary
The following table summarizes the key chemical and solubility properties of WRW4.
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Property Value Source(s)

Synonyms WRW4, WRWWWW-NH2

CAS Number 878557-55-2

Molecular Formula C61H65N15O6

Molecular Weight 1104.27 g/mol

IC50
~0.23 µM (for inhibiting

WKYMVm binding to FPR2)

Appearance White to off-white solid/powder

Purity ≥95% - >98%

Solubility (DMSO)

Up to 100 mg/mL (90.56 mM).

Use of fresh, non-hygroscopic

DMSO is recommended.

Solubility (Water) Up to 1 mg/mL.

Experimental Protocols
Protocol 1: Preparation of High-Concentration Stock
Solution for In Vitro Use
This protocol describes the preparation of a 10 mM stock solution in Dimethyl Sulfoxide

(DMSO), which is suitable for most in vitro cell-based assays.

Materials:

WRW4 peptide (lyophilized powder)

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Vortex mixer
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Pipettes and sterile filter tips

Procedure:

Acclimatization: Before opening, allow the vial of lyophilized WRW4 peptide to equilibrate to

room temperature for at least 20 minutes. This prevents condensation of moisture onto the

peptide, which can affect its stability and weighing accuracy.

Reconstitution:

Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

To prepare a 10 mM stock solution, add the appropriate volume of fresh DMSO. For

example, to reconstitute 1 mg of WRW4 (MW = 1104.27 g/mol ), add 90.56 µL of DMSO.

Calculation: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

Dissolution:

Cap the vial tightly and vortex thoroughly for 1-2 minutes until the peptide is completely

dissolved.

Visually inspect the solution to ensure there are no visible particulates. If dissolution is

slow, gentle warming to 37°C or brief sonication can be applied.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the peptide, aliquot the stock

solution into smaller, single-use volumes (e.g., 5-10 µL) in sterile polypropylene

microcentrifuge tubes.

Store the aliquots protected from light. For long-term storage (up to 2 years), store at

-80°C. For short-term storage (up to 1 year), -20°C is sufficient.

Preparation of Working Solutions: For cell-based assays, the DMSO stock solution should be

serially diluted to the final desired concentration in the appropriate aqueous buffer or cell

culture medium immediately before use. It is crucial to ensure the final concentration of DMSO

in the assay is low (typically <0.5%) to avoid solvent-induced cytotoxicity.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3056551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Preparation of Formulation for In Vivo
Administration
This protocol provides an example of a vehicle formulation suitable for intraperitoneal or oral

administration in mouse models, resulting in a suspended solution.

Materials:

WRW4 peptide (lyophilized powder)

High-concentration WRW4 stock solution in DMSO (e.g., 25 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile Saline (0.9% NaCl)

Sterile microcentrifuge tubes

Procedure (for a 1 mL, 2.5 mg/mL final concentration):

Prepare Initial Mixture: In a sterile tube, add 100 µL of a 25 mg/mL WRW4 stock solution in

DMSO.

Add PEG300: To the DMSO solution, add 400 µL of PEG300 and mix thoroughly until the

solution is clear.

Add Tween-80: Add 50 µL of Tween-80 to the mixture and mix again until homogeneous.

Final Dilution: Add 450 µL of sterile saline to bring the total volume to 1 mL. Mix thoroughly.

This will result in a suspended solution.

Administration: This formulation should be prepared fresh on the day of the experiment and

used immediately for optimal results.
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Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing and storing WRW4 stock solutions for in vitro experiments.
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Signaling Pathway: Mechanism of WRW4 Action
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Caption: WRW4 competitively antagonizes the FPR2 receptor, blocking agonist-induced

signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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